1-(1,2,3-Thiadiazol-4-yl)ethan-1-one
Overview
Description
1-(1,2,3-Thiadiazol-4-yl)ethan-1-one is a chemical compound with the molecular formula C4H4N2OS and a molecular weight of 128.15 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of 1-(1,2,3-Thiadiazol-4-yl)ethan-1-one consists of a thiadiazole ring attached to an ethanone group . The thiadiazole ring is a five-membered ring containing two nitrogen atoms, one sulfur atom, and two carbon atoms .Scientific Research Applications
Antimicrobial Activity
1,3,4-thiadiazole derivatives, which include “1-(1,2,3-Thiadiazol-4-yl)ethan-1-one”, have been found to be potent antimicrobial agents . They have been synthesized and tested against various organisms such as E. coli, B. mycoides, and C. albicans . Four compounds outperformed the others in terms of antimicrobial activity .
Anticancer Activity
1,3,4-thiadiazole and its derivatives have shown potential as anticancer agents . They have the ability to disrupt processes related to DNA replication, which allows them to inhibit the replication of both bacterial and cancer cells .
Antiviral Activity
The 1,3,4-thiadiazole core has been used in the structure of novel therapeutic agents with antiviral properties . This makes it an interesting group in medicinal chemistry .
Antioxidant Activity
1,3,4-thiadiazole derivatives have also been reported to have antioxidant properties . This can be beneficial in the treatment of diseases caused by oxidative stress .
Anti-inflammatory Activity
Compounds with a 1,3,4-thiadiazole scaffold have shown anti-inflammatory activity . This makes them potential candidates for the development of new anti-inflammatory drugs .
Antidepressant Activity
1,3,4-thiadiazole derivatives have been found to have antidepressant activities . This opens up possibilities for the development of new antidepressant drugs .
Antifungal Activity
1,3,4-thiadiazole derivatives have been reported to have antifungal properties . They can be used in the development of new antifungal agents .
Antileishmanial Activity
1,3,4-thiadiazole derivatives have shown antileishmanial activities . This makes them potential candidates for the development of new antileishmanial drugs .
Mechanism of Action
Target of Action
Compounds with a similar 1,3,4-thiadiazole scaffold have been reported to exhibit antimicrobial activity
Mode of Action
It’s known that the thiadiazole ring structure can interact with biological targets through various mechanisms, such as electron transfer . The presence of the thiadiazole ring might contribute to the compound’s biological activity.
Biochemical Pathways
Compounds with similar structures have been found to inhibit the atpase activity of gyrase, which could potentially impact cell physiology and division .
Pharmacokinetics
Therefore, the impact of these properties on the compound’s bioavailability is currently unknown .
Result of Action
Compounds with similar structures have been found to exhibit antimicrobial activity .
properties
IUPAC Name |
1-(thiadiazol-4-yl)ethanone |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4N2OS/c1-3(7)4-2-8-6-5-4/h2H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VRPVIJUBLLHRJA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CSN=N1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
128.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(1,2,3-Thiadiazol-4-yl)ethan-1-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-Ethyl-[1,2,4]thiadiazol-3-ylamine](/img/structure/B3381789.png)
